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Compound of Interest

Compound Name: Methyl 2-Chloro-4-iodobenzoate

Cat. No.: B175114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, weight,

and key physicochemical properties of Methyl 2-Chloro-4-iodobenzoate, a halogenated

aromatic ester of interest in synthetic organic chemistry and drug discovery.

Molecular Structure and Properties
Methyl 2-Chloro-4-iodobenzoate possesses a benzene ring substituted with a methyl ester

group at position 1, a chlorine atom at position 2, and an iodine atom at position 4. This

substitution pattern imparts specific reactivity and physical characteristics to the molecule.

Physicochemical Data
The key quantitative data for Methyl 2-Chloro-4-iodobenzoate are summarized in the table

below for easy reference and comparison.

Property Value Source

Molecular Formula C8H6ClIO2 [1]

Molar Mass 296 g/mol [1]

CAS Number 156573-32-9 [1][2]

Boiling Point 308.7 ± 27.0 °C [1]
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Molecular Visualization
The two-dimensional chemical structure of Methyl 2-Chloro-4-iodobenzoate is depicted in the

diagram below. This visualization clarifies the relative positions of the functional groups on the

aromatic ring.

Figure 1. 2D structure of Methyl 2-Chloro-4-iodobenzoate.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of Methyl 2-Chloro-4-
iodobenzoate are highly specific to the desired reaction or analysis. Researchers are advised

to consult peer-reviewed chemical literature and established synthetic methodology databases

for protocols relevant to their specific research objectives. Standard laboratory procedures for

handling halogenated aromatic compounds should be followed, including the use of

appropriate personal protective equipment and conducting reactions in a well-ventilated fume

hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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